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Compound of Interest

Compound Name: Carbon disulfide

Cat. No.: B031411 Get Quote

This guide provides detailed information and answers frequently asked questions regarding the

appropriate Personal Protective Equipment (PPE) for handling carbon disulfide (CS₂) in a

research environment.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards of carbon disulfide that necessitate PPE?

A1: Carbon disulfide is a highly flammable liquid that poses several health risks.[1][2][3] It can

be absorbed through the skin, and exposure can irritate the skin and eyes.[1][2][4] Inhalation of

vapors can lead to dizziness, headache, nausea, and in cases of prolonged or high exposure,

damage to the nervous, cardiovascular, and reproductive systems.[5][6] Therefore,

comprehensive PPE is required to protect against skin contact, eye exposure, and inhalation.

Q2: What type of gloves should I use when working with carbon disulfide?

A2: The choice of glove material is critical due to carbon disulfide's ability to permeate many

common lab gloves. For extended contact, materials such as Polyvinyl Alcohol (PVA) and Viton

are recommended.[4][7][8] For incidental contact, double-gloving with 8 mil nitrile gloves may

be an option, though some sources rate nitrile for "limited use".[8][9][10] Always inspect gloves

for any signs of degradation before use and dispose of them according to your institution's

guidelines after handling carbon disulfide.[1][2]

Q3: When is respiratory protection required, and how do I select the right respirator?
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A3: Respiratory protection is necessary if you are working in an area where the concentration

of carbon disulfide exceeds established exposure limits, or if ventilation (like a fume hood) is

insufficient.[1][11] The selection of the respirator depends on the airborne concentration of

carbon disulfide. The National Institute for Occupational Safety and Health (NIOSH) provides

specific recommendations based on concentration levels, measured in parts per million (ppm).

[5] For any potential exposure above 1 ppm, a NIOSH-approved full facepiece respirator with

an organic vapor cartridge is recommended.[4] For higher concentrations or emergency

situations, a supplied-air respirator or a self-contained breathing apparatus (SCBA) is required.

[4][5]

Q4: What is the appropriate eye and face protection for handling carbon disulfide?

A4: To prevent eye contact, you should wear non-vented, impact-resistant goggles when

working with carbon disulfide fumes, gases, or vapors.[4] If you are working with the liquid

form where splashes are possible, indirect-vent, impact- and splash-resistant goggles are

necessary.[4] For tasks involving corrosive, highly irritating, or toxic substances like carbon
disulfide, a face shield should be worn in addition to goggles.[2][3][4] Contact lenses should

not be worn when working with this substance.[4]

Q5: What type of protective clothing is needed?

A5: To prevent skin contact, chemically resistant clothing is required.[3][11] Safety equipment

manufacturers recommend materials such as Tychem® BR, Responder®, and Trellchem®

HPS.[4] NIOSH also recommends specific materials based on breakthrough time, with PVA,

Viton, and certain proprietary laminates offering protection for up to 8 hours.[7] All protective

clothing, including suits, footwear, and headgear, should be clean and put on before starting

work.[4] Contaminated clothing should be removed immediately and not taken home.[4]

Data Presentation: PPE Specifications
Table 1: Glove Material Chemical Resistance for Carbon
Disulfide

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b031411?utm_src=pdf-body
https://research.uga.edu/docs/CSP1500/Carbondisulfide-75-15-0.docx
https://www.chemtradelogistics.com/wp-content/uploads/2020/08/SDS-Carbon_Disulfide_CHE-1050S.pdf
https://www.benchchem.com/product/b031411?utm_src=pdf-body
https://restoredcdc.org/www.cdc.gov/niosh/npg/npgd0104.html
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0344.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0344.pdf
https://restoredcdc.org/www.cdc.gov/niosh/npg/npgd0104.html
https://www.benchchem.com/product/b031411?utm_src=pdf-body
https://www.benchchem.com/product/b031411?utm_src=pdf-body
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0344.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0344.pdf
https://www.benchchem.com/product/b031411?utm_src=pdf-body
https://www.benchchem.com/product/b031411?utm_src=pdf-body
https://www.cdhfinechemical.com/images/product/msds/123_111485593_CarbonDisulphideforSynthesis-CASNO-75-15-0-MSDS.pdf
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=0022
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0344.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0344.pdf
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=0022
https://www.chemtradelogistics.com/wp-content/uploads/2020/08/SDS-Carbon_Disulfide_CHE-1050S.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0344.pdf
https://archive.cdc.gov/www_cdc_gov/niosh/ncpc/azncpc.html
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0344.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0344.pdf
https://www.benchchem.com/product/b031411?utm_src=pdf-body
https://www.benchchem.com/product/b031411?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031411?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Material
Recommendation
for Extended
Contact

Recommendation
for Incidental
Contact

Notes

Polyvinyl Alcohol

(PVA)
Recommended[4][7] Recommended

Offers excellent

resistance.

Viton™
Recommended[4][7]

[8]
Recommended

Provides high

resistance to carbon

disulfide.

Silver Shield®/4H® Recommended[4] Recommended

A laminate material

with broad chemical

resistance.

Barrier® Recommended[4] Recommended

Another laminate

material suitable for

hazardous chemicals.

Nitrile Not Recommended

Limited Use /

Incidental Contact

Only[8][9][10]

Recommended to use

8 mil thickness and

double-glove for

incidental contact.[8]

[9] Not suitable for

immersion or

extended contact.

Natural Rubber

(Latex)
Not Recommended Not Recommended

Offers poor resistance

to carbon disulfide.

Table 2: NIOSH Respirator Selection Guide for Carbon
Disulfide
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Concentration
Minimum Required
Respirator Type

Assigned Protection
Factor (APF)

Up to 10 ppm

- Any chemical cartridge

respirator with organic vapor

cartridge(s)- Any supplied-air

respirator (SAR)

10

Up to 25 ppm

- Any powered air-purifying

respirator (PAPR) with organic

vapor cartridge(s)- Any SAR

operated in a continuous-flow

mode

25

Up to 50 ppm

- Any air-purifying, full-

facepiece respirator with

organic vapor cartridge(s) or

canister- Any PAPR with a

tight-fitting facepiece and

organic vapor cartridge(s)- Any

SCBA or SAR with a full

facepiece

50

Up to 500 ppm

- Any supplied-air respirator

operated in a pressure-

demand or other positive-

pressure mode

1,000

Emergency / Unknown

- Any self-contained breathing

apparatus (SCBA) with a full

facepiece operated in a

pressure-demand or other

positive-pressure mode- Any

SAR with a full facepiece in

pressure-demand mode with

an auxiliary SCBA

10,000

Source: NIOSH Pocket Guide to Chemical Hazards[5]
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Experimental Protocols: PPE Selection and Use
This section provides detailed methodologies for the proper selection and use of PPE when

handling carbon disulfide.

1. Glove Selection and Use Protocol:

Assessment: Before starting work, assess the potential for skin contact. Differentiate

between incidental contact (e.g., handling a sealed container) and extended or immersion

contact (e.g., cleaning spills, synthesis).

Selection: Based on the assessment and Table 1, select the appropriate glove material. For

any work inside a fume hood with potential for minimal contact, double-gloving with 8 mil

nitrile gloves may be acceptable.[8][9] For any other use, select PVA or Viton gloves.[4][7]

Inspection: Before each use, visually inspect gloves for tears, punctures, or signs of

degradation.

Donning/Doffing: Use proper technique to remove gloves to avoid touching the outer

contaminated surface with bare hands.[1][2]

Disposal: Dispose of contaminated gloves as hazardous waste according to institutional

protocols. Wash hands thoroughly with soap and water after glove removal.[1][2]

2. Respirator Program Protocol:

Requirement: A respirator program, compliant with OSHA 29 CFR 1910.134, must be in

place if respirators are used.[4] This includes medical evaluations, training, and fit-testing for

all users of tight-fitting respirators.[4]

Selection: Use the concentration data from air monitoring and Table 2 to select the

appropriate respirator. Note that organic vapor cartridges have a limited service life and must

be changed on a regular schedule.[12]

Fit-Testing: A qualitative or quantitative fit test is required to ensure a proper seal for all tight-

fitting facepieces.
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Maintenance: Reusable respirators must be cleaned, inspected, and stored in a clean, dry

place away from contamination.

Visualization: PPE Selection Workflow
The following diagram outlines the logical workflow for selecting the appropriate PPE when

planning an experiment involving carbon disulfide.

1. Hazard Assessment

2. Respiratory Protection
3. Skin & Eye Protection

4. Final Check

Plan Experiment with
Carbon Disulfide

Assess Inhalation Risk:
- Is work in a certified fume hood?

- What is the potential vapor concentration?

Assess Contact Risk:
- Potential for splash or immersion?

- Incidental contact only?

Work in Fume Hood &
Concentration < PEL?

Splash Risk?

No Respirator Required
(Standard Lab Attire)

Yes

Select NIOSH Respirator
Based on Concentration

(See Table 2)

No

Final PPE Ensemble

Goggles + Face Shield
Chemically Resistant Apron/Coat

PVA or Viton Gloves

Yes

Splash Goggles
Lab Coat

Nitrile (Double) or PVA Gloves

No
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Click to download full resolution via product page

Caption: PPE selection workflow for carbon disulfide experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. research.uga.edu [research.uga.edu]

2. cdhfinechemical.com [cdhfinechemical.com]

3. ICSC 0022 - CARBON DISULFIDE [chemicalsafety.ilo.org]

4. nj.gov [nj.gov]

5. restoredcdc.org [restoredcdc.org]

6. airgas.com [airgas.com]

7. NIOSH Recommendations for Chemical Protective Clothing A-Z | NIOSH | CDC
[archive.cdc.gov]

8. myusf.usfca.edu [myusf.usfca.edu]

9. Glove Selection For Specific Chemicals | SUNY New Paltz [newpaltz.edu]

10. glovesbyweb.com [glovesbyweb.com]

11. chemtradelogistics.com [chemtradelogistics.com]

12. multimedia.3m.com [multimedia.3m.com]

To cite this document: BenchChem. [Technical Support Center: Personal Protective
Equipment for Carbon Disulfide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b031411#personal-protective-equipment-ppe-for-
working-with-carbon-disulfide]

Disclaimer & Data Validity:

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b031411?utm_src=pdf-body-img
https://www.benchchem.com/product/b031411?utm_src=pdf-body
https://www.benchchem.com/product/b031411?utm_src=pdf-custom-synthesis
https://research.uga.edu/docs/CSP1500/Carbondisulfide-75-15-0.docx
https://www.cdhfinechemical.com/images/product/msds/123_111485593_CarbonDisulphideforSynthesis-CASNO-75-15-0-MSDS.pdf
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=0022
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0344.pdf
https://restoredcdc.org/www.cdc.gov/niosh/npg/npgd0104.html
https://www.airgas.com/msds/001113.pdf
https://archive.cdc.gov/www_cdc_gov/niosh/ncpc/azncpc.html
https://archive.cdc.gov/www_cdc_gov/niosh/ncpc/azncpc.html
https://myusf.usfca.edu/sites/default/files/cas-lab-safety-chemical-resistance-of-gloves.pdf
https://www.newpaltz.edu/ehs/safety_gloveguide.html
https://glovesbyweb.com/pages/gloves-chemical-resistance-chart
https://www.chemtradelogistics.com/wp-content/uploads/2020/08/SDS-Carbon_Disulfide_CHE-1050S.pdf
https://multimedia.3m.com/mws/media/639110O/respirator-selection-guide.pdf
https://www.benchchem.com/product/b031411#personal-protective-equipment-ppe-for-working-with-carbon-disulfide
https://www.benchchem.com/product/b031411#personal-protective-equipment-ppe-for-working-with-carbon-disulfide
https://www.benchchem.com/product/b031411#personal-protective-equipment-ppe-for-working-with-carbon-disulfide
https://www.benchchem.com/product/b031411#personal-protective-equipment-ppe-for-working-with-carbon-disulfide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031411?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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